ethyl 1-(2-methoxybenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-methoxyphenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H31NO4/c1-4-29-23(26)24(17-19-8-7-10-21(16-19)27-2)12-14-25(15-13-24)18-20-9-5-6-11-22(20)28-3/h5-11,16H,4,12-15,17-18H2,1-3H3
• InChI Key: MVZKFDJVWINAQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2OC)CC3=CC(=CC=C3)OC
• Molecular Formula: C24H31NO4
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves intricate procedures aimed at achieving the desired chemical structure with specific functional groups. For example, the practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidinecarboxylate, a key intermediate in producing compounds with similar structural features, has been demonstrated through efficient formation processes (Kim et al., 2001). These methodologies are crucial for the development of compounds with targeted properties and functions.

Molecular Structure Analysis

The molecular structure of related compounds provides insights into their chemical behavior and potential applications. X-ray diffraction studies, for instance, have been employed to elucidate the crystal and molecular structure of compounds with similar moieties, highlighting the importance of structural analysis in understanding compound properties (Kariyappa et al., 2016).

Chemical Reactions and Properties

Compounds within this chemical family participate in various chemical reactions, demonstrating a range of properties that can be harnessed for different applications. For example, the reactivity of such compounds towards nucleophiles and their behavior in Knoevenagel condensation reactions have been studied to understand their chemical properties and potential uses in synthesis (Deberly et al., 1975).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, and solubility, are determined by their molecular structure and play a critical role in their application and handling. Studies on similar compounds focus on crystallization conditions and molecular packing to understand their stability and reactivity (Çolak et al., 2021).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemical species, and the potential for forming derivatives, are central to the application of these compounds in various chemical reactions and processes. Research on analogues provides a basis for predicting the behavior of "ethyl 1-(2-methoxybenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate" in different chemical environments (Mokrov et al., 2019).

Scientific Research Applications

Synthesis Techniques

Research in the field has developed various synthetic methods and applications for compounds similar to ethyl 1-(2-methoxybenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate. For example, Takács et al. (2014) explored the use of piperidines with ester functionalities as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. This process allows for the efficient synthesis of carboxamides and ketocarboxamides from iodoalkenes and iodoarenes, respectively, under mild conditions (Takács et al., 2014).

Structural and Molecular Studies

Research by Kariyappa et al. (2016) on ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, synthesized through Knoevenagel condensation, provides insights into the molecular structure and potential reactivity of such compounds. This study highlighted the characterization and crystal structure, offering a basis for understanding similar ethyl piperidinecarboxylate derivatives (Kariyappa et al., 2016).

Analytical and Material Science Applications

The synthesis and characterization of various piperidine derivatives have implications in materials science, as demonstrated by Desai et al. (2004). They synthesized hindered-phenol-containing amine moieties and tested their performance in polypropylene copolymers, assessing their potential as antioxidants (Desai et al., 2004).